Cas no 2171454-68-3 (3-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-3-yl}butanoic acid)

• Product Name: 3-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-3-yl}butanoic acid
• CAS No: 2171454-68-3
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6200057
• PubChem ID: 165876807
• Update Time: 2025-06-13

3-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-3-yl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-3-yl}butanoic acid
• EN300-1549047
• 2171454-68-3
• 3-{1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]piperidin-3-yl}butanoic acid

• Inchi： 1S/C28H34N2O5/c1-18(14-27(32)33)20-8-7-13-30(16-20)26(31)15-19(2)29-28(34)35-17-25-23-11-5-3-9-21(23)22-10-4-6-12-24(22)25/h3-6,9-12,18-20,25H,7-8,13-17H2,1-2H3,(H,29,34)(H,32,33)/t18?,19-,20?/m1/s1
• InChI Key： YELZTKCZVKXJIW-IOJLRTSASA-N
• SMILES： O=C(C[C@@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC(C1)C(C)CC(=O)O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-3-yl}butanoic acid

Research Brief on 3-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-3-yl}butanoic acid (CAS: 2171454-68-3)

In recent years, the compound 3-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-3-yl}butanoic acid (CAS: 2171454-68-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its complex structure incorporating a fluorenylmethoxycarbonyl (Fmoc) protecting group and a piperidine scaffold, has been explored for its potential applications in peptide synthesis, drug discovery, and targeted therapeutics. The Fmoc group, a staple in solid-phase peptide synthesis (SPPS), highlights the compound's utility in the development of novel bioactive peptides and peptidomimetics.

Recent studies have focused on the synthesis and optimization of 3-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-3-yl}butanoic acid, leveraging its unique chemical properties to enhance stability and bioavailability. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and its derivatives. These efforts aim to address challenges related to its solubility and reactivity, which are critical for its application in pharmaceutical formulations.

One notable application of this compound is in the design of protease inhibitors, where its piperidine moiety serves as a key pharmacophore. Preliminary in vitro studies have demonstrated its ability to modulate enzymatic activity, suggesting potential therapeutic benefits in diseases such as cancer and infectious disorders. Additionally, the Fmoc-protected amino acid derivative has been utilized in the development of prodrugs, enabling targeted delivery and controlled release of active pharmaceutical ingredients (APIs).

Further investigations into the mechanistic pathways of 3-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-3-yl}butanoic acid have revealed its interactions with specific biological targets, including G-protein-coupled receptors (GPCRs) and ion channels. These findings underscore its versatility as a scaffold for designing novel therapeutics with improved selectivity and efficacy. Computational modeling and molecular docking studies have complemented experimental data, providing insights into structure-activity relationships (SAR) and guiding the rational design of next-generation derivatives.

In conclusion, 3-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-3-yl}butanoic acid represents a promising candidate for advancing research in chemical biology and drug development. Its multifaceted applications, from peptide synthesis to targeted therapy, highlight its potential to address unmet medical needs. Ongoing research efforts are expected to further elucidate its pharmacological properties and expand its utility in the pharmaceutical industry.